Cas no 1203261-05-5 (3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1203261-05-5
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 6567173
• Update Time: 2025-05-18

3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 3-methyl-7-(2-phenoxyethyl)-8-(propan-2-ylamino)purine-2,6-dione

• Inchi： 1S/C17H21N5O3/c1-11(2)18-16-19-14-13(15(23)20-17(24)21(14)3)22(16)9-10-25-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3,(H,18,19)(H,20,23,24)
• InChI Key： YLFKCEBUFKSBCP-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1NC(C)C

Additional information on 3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1203261-05-5)

The compound 3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1203261-05-5) is a structurally unique purine derivative with significant potential in pharmaceutical and biochemical research. Its complex molecular architecture, featuring a phenoxyethyl group and an isopropylamino substitution, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly focusing on such purine-based compounds due to their versatility in modulating biological pathways, particularly in inflammation and metabolic disorders.

In recent years, the demand for specialty chemicals like 3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. This compound’s CAS No. 1203261-05-5 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Its potential applications include enzyme inhibition and receptor modulation, aligning with current trends in personalized medicine and precision pharmacology.

The synthesis of 3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions, emphasizing the importance of high-purity intermediates and regioselective functionalization. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability. These methods ensure compliance with Good Manufacturing Practices (GMP), a key concern for pharmaceutical manufacturers.

From a commercial perspective, CAS No. 1203261-05-5 is often procured by contract research organizations (CROs) and biotech startups exploring novel kinase inhibitors or GPCR modulators. The compound’s phenoxyethyl moiety enhances lipophilicity, potentially improving blood-brain barrier permeability—a hot topic in neurodegenerative disease research. Such properties make it a candidate for central nervous system (CNS) drug development.

Environmental and regulatory considerations for 3-methyl-7-(2-phenoxyethyl)-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione are equally critical. Its biodegradability and eco-toxicity profile are under scrutiny, as sustainable chemistry gains traction. Researchers are also investigating its metabolic pathways to assess potential drug-drug interactions, addressing a common query in pharmacokinetic studies.

In conclusion, CAS No. 1203261-05-5 represents a promising scaffold for next-generation therapeutics. Its combination of structural complexity and bioactivity positions it at the forefront of drug discovery innovation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in high-impact research and intellectual property development.